Cas no 81957-76-8 (Dibenzo[c,f]pyrazino[1,2-a]azepine,1,2,3,4,10,14b-hexahydro-2-(methyl-d3)- (9CI))

Dibenzo[c,f]pyrazino[1,2-a]azepine,1,2,3,4,10,14b-hexahydro-2-(methyl-d3)- (9CI) structure
81957-76-8 structure
Product Name:Dibenzo[c,f]pyrazino[1,2-a]azepine,1,2,3,4,10,14b-hexahydro-2-(methyl-d3)- (9CI)
CAS No:81957-76-8
MF:C18H20N2
MW:267.383289337158
CID:720841
PubChem ID:329818075
Update Time:2025-04-19

Dibenzo[c,f]pyrazino[1,2-a]azepine,1,2,3,4,10,14b-hexahydro-2-(methyl-d3)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[c,f]pyrazino[1,2-a]azepine,1,2,3,4,10,14b-hexahydro-2-(methyl-d3)- (9CI)
    • Mianserin-d3 Dihydrochloride
    • MIANSERIN-D3
    • Mianserin-D3 solution
    • (+/-)-<methyl-(2)H>Mianserin
    • (+/-)-Mianserin-d3 Hydrochloride
    • <N-C(2)H3>mianserin
    • 1,2,3,4,10,14b-Hexahydro-2-(methyl-d3)-dibenzo[c,f]pyrazino[1,2-a]azepine Hydrochloride
    • Mianserine-d3 Dihydrochloride
    • 5-(trideuteriomethyl)-2,5-diazatetracyclo[13.4.0.02,7.08,13]nonadeca-1(19),8,10,12,15,17-hexaene
    • Mianserin-D3 0.1 mg/ml in Methanol
    • 2-(~2~H_3_)Methyl-1,2,3,4,10,14b-hexahydrodibenzo[c,f]pyrazino[1,2-a]azepine
    • DTXSID30662130
    • AKOS030242844
    • Dibenzo[c,f]pyrazino[1,2-a]azepine, 1,2,3,4,10,14b-hexahydro-2-(methyl-d3)- (9CI); Mianserin-D3
    • 81957-76-8
    • HY-B0188S
    • CS-0374789
    • UEQUQVLFIPOEMF-FIBGUPNXSA-N
    • MDL: MFCD00673296
    • Inchi: 1S/C18H20N2/c1-19-10-11-20-17-9-5-3-7-15(17)12-14-6-2-4-8-16(14)18(20)13-19/h2-9,18H,10-13H2,1H3/i1D3
    • InChI Key: UEQUQVLFIPOEMF-FIBGUPNXSA-N
    • SMILES: N12C3C=CC=CC=3CC3C=CC=CC=3C1CN(C([2H])([2H])[2H])CC2

Computed Properties

  • Exact Mass: 267.18100
  • Monoisotopic Mass: 267.181
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5A^2
  • XLogP3: 3.4

Experimental Properties

  • Flash Point: Degrees Fahrenheit:48.2°F
    Degrees Celsius:9°C
  • PSA: 6.48000
  • LogP: 3.08680
  • Color/Form: 100 μg/mL in methanol

Dibenzo[c,f]pyrazino[1,2-a]azepine,1,2,3,4,10,14b-hexahydro-2-(methyl-d3)- (9CI) Security Information

Dibenzo[c,f]pyrazino[1,2-a]azepine,1,2,3,4,10,14b-hexahydro-2-(methyl-d3)- (9CI) Pricemore >>

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Dibenzo[c,f]pyrazino[1,2-a]azepine,1,2,3,4,10,14b-hexahydro-2-(methyl-d3)- (9CI) Production Method

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